N-(3-chlorophenyl)-3-(3-chloropropanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-(3-chloropropanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H14Cl2N2O3/c19-9-8-15(23)22-16-13-6-1-2-7-14(13)25-17(16)18(24)21-12-5-3-4-11(20)10-12/h1-7,10H,8-9H2,(H,21,24)(H,22,23)
• InChI Key: SVFLEFFIQFIVIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=CC=C3)Cl)NC(=O)CCCl
• Molecular Formula: C18H14Cl2N2O3
• Molecular Weight: 377.2 g/mol
• CAS No.: 888464-40-2

Description

N-(3-chlorophenyl)-3-(3-chloropropanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H14Cl2N2O3 and its molecular weight is 377.22. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation A series of new benzofuran carboxamide derivatives, including N-(3-chlorophenyl)-3-(3-chloropropanamido)benzofuran-2-carboxamide, have been synthesized to develop new bioactive chemical entities. These compounds were evaluated for their in vitro antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. Their synthesis was characterized by various techniques such as NMR, IR, Mass, and X-ray crystallography, indicating a structured approach to explore their biological potential (Lavanya, Sribalan, & Padmini, 2017).

Antimicrobial and Antipathogenic Activities Research into thiourea derivatives has highlighted the antipathogenic activity of compounds with chlorophenyl components, similar to this compound. These studies suggest significant antimicrobial effects, especially against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus. This points to the potential of benzofuran carboxamide derivatives in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Chemical Modification and Reactivity The study on the chlorosulfonation of N-benzyl carboxamides, including derivatives similar to this compound, demonstrates the compounds' reactivity and potential for further modification. This research provides insight into the synthesis of derivatives through chlorosulfonation, expanding the applications of these compounds in various biological and chemical contexts (Cremlyn, Ellis, & Pinney, 1989).

Synthetic Pathways and Antimicrobial Screening Innovative synthetic pathways have been explored for benzofuran-2-yl derivatives, focusing on their antimicrobial screening. This includes the synthesis of compounds through cyclocondensation reactions, indicating a wide range of potential applications in treating infections and preventing bacterial growth. The meticulous characterization and biological evaluation of these derivatives underscore their relevance in pharmaceutical research (Idrees, Kola, & Siddiqui, 2019).